Cas no 1805068-50-1 (5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid
• CAS No: 1805068-50-1
• MF: C₇H₄F₂N₂O₅
• MW: 234.113868713379
• CID: 4888811
• Update Time: 2025-10-30

5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid

• Inchi： 1S/C7H4F2N2O5/c8-6(9)2-1-10-3(7(13)14)5(12)4(2)11(15)16/h1,6,12H,(H,13,14)
• InChI Key： MMKRLFIBMBDSQO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(=C1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 1.4
• Topological Polar Surface Area: 116

Additional information on 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid

5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid (CAS No. 1805068-50-1): An Overview of a Novel Pyridine Derivative

5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid (CAS No. 1805068-50-1) is a novel pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound, characterized by its difluoromethyl, hydroxy, and nitro substituents, exhibits a range of interesting properties that make it a subject of ongoing research.

The chemical structure of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid is particularly noteworthy. The presence of the difluoromethyl group (CF₂H) introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The hydroxy group (OH) and the nitro group (NO₂) further enhance the molecule's polarity and reactivity, making it a versatile building block for synthetic chemistry.

In the realm of pharmaceutical research, 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. Additionally, preliminary data suggest that it may have selective cytotoxic effects on certain cancer cell lines, making it a candidate for further investigation in oncology.

The agrochemical industry has also shown interest in 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid. Its unique structure and reactivity make it a valuable intermediate for the synthesis of novel pesticides and herbicides. Research conducted by a team at the University of California, Davis, demonstrated that derivatives of this compound exhibit excellent herbicidal activity against several weed species, with minimal impact on non-target organisms. This finding highlights the potential of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid as a sustainable solution for crop protection.

Synthetic methods for the preparation of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid have been extensively studied to optimize yield and purity. One common approach involves the reaction of 4-nitropyridine-2-carboxylic acid with difluoroiodomethane (CF₂IH) in the presence of a suitable base. This method has been refined to achieve high yields and selectivity, making it suitable for large-scale production. Another notable synthetic route involves the use of transition metal-catalyzed reactions, which offer improved efficiency and environmental sustainability.

The physical and chemical properties of 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid have been thoroughly characterized. It is a white crystalline solid with a melting point of approximately 180°C. The compound is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but insoluble in non-polar solvents like hexane. Its UV/Vis spectrum shows characteristic absorption bands at wavelengths corresponding to π→π* transitions in the pyridine ring and n→π* transitions involving the nitro group.

Safety considerations are an important aspect when handling 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes wearing personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, 5-(Difluoromethyl)-3-hydroxy-4-nitropyridine-2-carboxylic acid (CAS No. 1805068-50-1) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique chemical structure confers valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this pyridine derivative is poised to play a significant role in advancing various scientific fields.